Cas no 869901-04-2 (2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine)

• Product Name: 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
• CAS No: 869901-04-2
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD09817465
• CID: 720020
• PubChem ID: 24229482
• Update Time: 2025-05-25

2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(pyrrolidin-1-yl)pyridine
• 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
• Pyridine,2-(bromomethyl)-6-(1-pyrrolidinyl)-
• DTXSID70640199
• 869901-04-2
• SCHEMBL14857760
• AKOS016007441
• MS-22282
• MFCD09817465
• UFXKRINLXMWRES-UHFFFAOYSA-N
• J-506270

• MDL： MFCD09817465
• Inchi： 1S/C10H13BrN2/c11-8-9-4-3-5-10(12-9)13-6-1-2-7-13/h3-5H,1-2,6-8H2
• InChI Key： UFXKRINLXMWRES-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 240.02600
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1.446
• Melting Point: 69 °C
• Boiling Point: 347.2°C at 760 mmHg
• Flash Point: 163.8°C
• Refractive Index: 1.602
• PSA: 16.13000
• LogP: 2.64170

2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine

Compound CAS No 869901-04-2: 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine

The compound 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine (CAS No 869901-04-2) is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as bromopyridine derivative, has garnered attention due to its unique structural properties and potential for further functionalization in drug discovery and material science.

The molecular structure of 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine comprises a pyridine ring substituted with a bromomethyl group at the 2-position and a pyrrolidine ring at the 6-position. This configuration imparts the molecule with both aromatic and aliphatic characteristics, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of this compound in the development of bioactive molecules. For instance, researchers have explored its use as a precursor for constructing heterocyclic frameworks, which are critical components in modern drug design. The bromomethyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions that can lead to diverse product formations.

In terms of synthesis, 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine can be prepared through various methods, including Friedel-Crafts alkylation and subsequent bromination. These methods have been optimized to improve yield and purity, aligning with the principles of green chemistry.

The application of this compound extends beyond pharmaceuticals. It has shown promise in agrochemicals, where its ability to modulate enzyme activity makes it a potential candidate for developing new pesticides or herbicides.

From a toxicological standpoint, understanding the safety profile of 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine is crucial for its responsible use. Preliminary studies suggest that while it exhibits moderate cytotoxicity, further research is needed to assess its long-term effects on human health and the environment.

In conclusion, the compound CAS No 869901-04-2 represents a valuable building block in organic synthesis with vast potential across multiple disciplines. Its structural features and reactivity make it an essential component in advancing chemical research and development.